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Compound of Interest

Compound Name: D-Tyrosine-d4

Cat. No.: B8822956

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for D-Tyrosine-d4, a deuterated form of the amino acid D-
Tyrosine. The following procedural guidance is designed to answer specific operational
questions and build trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)

When handling D-Tyrosine-d4, a comprehensive approach to personal protective equipment is
necessary to minimize exposure. The recommended PPE is detailed below.
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PPE Category

Specific Equipment

Rationale

Eye and Face Protection

Safety glasses with side-
shields or tightly fitting safety
goggles.[1][2] A face shield
may be necessary for tasks
with a high risk of splashing.[2]

Protects against airborne
particles and potential
splashes that could cause eye

irritation or damage.[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact
with the chemical, which may

cause skin irritation.

Body Protection

A lab coat is the minimum
requirement. Closed-toe shoes

are mandatory.

Protects skin and clothing from

spills and contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 dust mask) should
be used, especially if dust is
generated or ventilation is

inadequate.

Prevents inhalation of the
chemical powder, which can

cause respiratory irritation.

Operational Plan: Step-by-Step Handling

A systematic workflow ensures minimal risk during the handling of D-Tyrosine-d4.

e Preparation:

o Ensure the work area, typically a chemical fume hood or a well-ventilated space, is clean

and uncluttered.

o Confirm that an eyewash station and safety shower are readily accessible.

o Don all required PPE as specified in the table above.

» Weighing and Aliquoting:

o Handle D-Tyrosine-d4 as a solid powder.
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o To minimize dust generation, handle the compound carefully.
o Use a microbalance within a ventilated enclosure if possible.

o Clean all equipment, such as spatulas and weigh boats, before and after use.

e Dissolution:

o If preparing a solution, add the solid D-Tyrosine-d4 to the solvent slowly to avoid
splashing.

o Cap and seal the container tightly before mixing or vortexing.
e Post-Handling:
o Thoroughly clean the work area and any equipment used.

o Remove and dispose of contaminated PPE, such as gloves, in the appropriate waste
stream.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Disposal Plan: Step-by-Step Guidance

Proper disposal of D-Tyrosine-d4 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Categorization:

o Solid Waste: Unused D-Tyrosine-d4 powder, contaminated gloves, weigh boats, and
paper towels.

o Liquid Waste: Solutions containing D-Tyrosine-d4.
» Disposal Procedures:

o Solid Waste: Collect all solid waste in a clearly labeled, sealed container. The label should
include the chemical name ("D-Tyrosine-d4 Waste") and appropriate hazard warnings.
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Store the sealed container in a designated hazardous waste accumulation area.

o Liquid Waste: Collect all solutions containing D-Tyrosine-d4 in a dedicated, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless compatibility has been verified.

» Final Disposal:

o All chemical waste must be disposed of through the institution's official hazardous waste
management program.

o Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of D-Tyrosine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8822956?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HU/hu/product/aldrich/489808
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvenRhYWQ0NGlzNndsd3Viazl5eW9lMjRybHJtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTU2LTAyLTVfQzY5Ml9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNTU2LTAyLTVfQzY5Ml9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--402f1dab30311ee2cfa2d9556bfe42df3745e95f/556-02-5_C692_SDS.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/tyrosine.pdf
https://www.benchchem.com/product/b8822956#personal-protective-equipment-for-handling-d-tyrosine-d4
https://www.benchchem.com/product/b8822956#personal-protective-equipment-for-handling-d-tyrosine-d4
https://www.benchchem.com/product/b8822956#personal-protective-equipment-for-handling-d-tyrosine-d4
https://www.benchchem.com/product/b8822956#personal-protective-equipment-for-handling-d-tyrosine-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8822956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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